Cas no 2228485-85-4 (methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate)

• Product Name: methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate
• CAS No: 2228485-85-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6029822
• PubChem ID: 165663147
• Update Time: 2025-06-10

methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate
• EN300-1764691
• 2228485-85-4
• methyl 3-[(azetidin-3-yl)methyl]-4-methoxybenzoate

• Inchi： 1S/C13H17NO3/c1-16-12-4-3-10(13(15)17-2)6-11(12)5-9-7-14-8-9/h3-4,6,9,14H,5,7-8H2,1-2H3
• InChI Key： LYRSPGQRXDSZEY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1CC1CNC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate

Comprehensive Overview of Methyl 3-(Azetidin-3-yl)methyl-4-methoxybenzoate (CAS No. 2228485-85-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate (CAS No. 2228485-85-4) has emerged as a compound of significant interest. This ester derivative, characterized by its unique azetidine and methoxybenzoate functional groups, is increasingly studied for its potential applications in drug discovery and material science. With the growing demand for novel bioactive molecules, researchers are exploring its synthetic pathways, physicochemical properties, and therapeutic relevance.

The molecular structure of methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate combines a benzoate ester core with an azetidine ring, a feature that enhances its versatility in medicinal chemistry. The presence of the methoxy group at the 4-position and the azetidin-3-ylmethyl substitution at the 3-position contribute to its distinct electronic and steric properties. These attributes make it a valuable intermediate for designing small-molecule inhibitors, protease modulators, and other pharmacologically active compounds. Recent studies highlight its role in optimizing drug-like properties such as solubility and metabolic stability.

From a synthetic perspective, CAS No. 2228485-85-4 is typically prepared via multi-step organic reactions, including esterification and nucleophilic substitution. The azetidine ring, a four-membered nitrogen heterocycle, is a key structural motif that offers conformational rigidity, often improving target binding affinity in drug candidates. This aligns with current trends in fragment-based drug design (FBDD), where compact heterocycles like azetidine are prioritized for their efficiency in hit-to-lead optimization.

Industry professionals and researchers frequently search for "methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate synthesis" or "CAS 2228485-85-4 applications," reflecting the compound's relevance in academic and industrial R&D. Its potential extends beyond pharmaceuticals; for instance, it may serve as a building block for advanced materials, such as liquid crystals or polymers with tailored properties. Additionally, the rise of AI-driven drug discovery has spurred interest in such scaffolds for virtual screening and de novo molecular design.

Quality control and analytical characterization of methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. As regulatory standards tighten, suppliers and manufacturers emphasize compliance with Good Manufacturing Practices (GMP) for research-grade compounds, addressing concerns about batch-to-batch consistency.

Environmental and safety considerations are also paramount. While CAS No. 2228485-85-4 is not classified as hazardous under current guidelines, proper handling protocols—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended. Sustainable chemistry initiatives are driving the adoption of greener synthetic routes for such intermediates, reducing waste and energy consumption.

In conclusion, methyl 3-(azetidin-3-yl)methyl-4-methoxybenzoate represents a promising scaffold at the intersection of chemistry and life sciences. Its structural features and adaptability align with contemporary needs in precision medicine and material innovation. As research progresses, this compound is poised to play a pivotal role in addressing unmet challenges in healthcare and technology, making it a focal point for future investigations.